Methyl 4-{[(benzoylamino)carbothioyl]amino}-3-methylbenzenecarboxylate

• IUPAC Name: methyl 4-(benzoylcarbamothioylamino)-3-methylbenzoate
• InChI: InChI=1S/C17H16N2O3S/c1-11-10-13(16(21)22-2)8-9-14(11)18-17(23)19-15(20)12-6-4-3-5-7-12/h3-10H,1-2H3,(H2,18,19,20,23)
• InChI Key: JPVFRTLGRPDNNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)OC)NC(=S)NC(=O)C2=CC=CC=C2
• Molecular Formula: C17H16N2O3S
• Molecular Weight: 328.4 g/mol

Description

Methyl 4-{[(benzoylamino)carbothioyl]amino}-3-methylbenzenecarboxylate (MBAC) is a synthetic compound that has been studied for a variety of applications in the scientific research field. MBAC is a carboxylate ester, which is an organic compound containing an ester group and a carboxylic acid group. MBAC has been studied for its potential applications in biochemistry, physiology, and lab experiments.

Scientific Research Applications

Chemical Synthesis and Reactivity

Methyl 4-{[(benzoylamino)carbothioyl]amino}-3-methylbenzenecarboxylate is used in chemical synthesis. It reacts with various compounds, leading to the formation of novel chemical entities. For instance, it reacts with benzoylcyanamide in the presence of Ni(acac)2, forming ketene N-benzoylaminal, which is further transformed into other derivatives (Prezent & Dorokhov, 2012). This demonstrates its versatility in organic synthesis, particularly in the formation of complex organic molecules.

Role in Pharmaceutical Research

In pharmaceutical research, derivatives of Methyl 4-{[(benzoylamino)carbothioyl]amino}-3-methylbenzenecarboxylate are explored for their potential therapeutic effects. A study explored the synthesis of novel 4-chloro-2-mercaptobenzenesulfonamide derivatives, including reactions with N-(benzenesulfonyl)cyanamide potassium salts and methyl 3-aminothiophene-2-carboxylate, to screen for antibacterial activity (Sławiński et al., 2013). This indicates its utility in developing new antibacterial agents.

Enzymatic Research Applications

Methyl 4-{[(benzoylamino)carbothioyl]amino}-3-methylbenzenecarboxylate is also significant in enzymatic research. A study showed that various esterases and lipases were screened to resolve racemic derivatives of this compound, highlighting its application in the study of enzyme behavior and specificity (Mahmoudian et al., 1992). This has implications in understanding enzyme mechanisms and designing enzyme-based applications.

Mechanism of Action

The mechanism of action for this compound is not specified in the search results. It’s worth noting that the mechanism of action for a chemical compound typically refers to how it interacts with other compounds or systems, which can vary widely depending on the specific context and application.

Safety and Hazards

The specific safety and hazard information for this compound is not available in the search results. It’s important to handle all chemical compounds with appropriate safety measures, particularly in a laboratory setting.